![molecular formula C21H30O2 B1205449 17beta-Hydroxy-2alpha,17-dimethyl-4,9(11)-androstadien-3-one CAS No. 5287-58-1](/img/structure/B1205449.png)
17beta-Hydroxy-2alpha,17-dimethyl-4,9(11)-androstadien-3-one
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Overview
Description
17beta-Hydroxy-2alpha,17-dimethyl-4,9(11)-androstadien-3-one is a 3-hydroxy steroid. It has a role as an androgen.
Scientific Research Applications
Metabolite Identification and Biotransformation
- A study by Gauthier et al. (2009) focused on the biotransformation of drostanolone and its 17-methylated derivative (similar to 17beta-Hydroxy-2alpha,17-dimethyl-4,9(11)-androstadien-3-one) using cryopreserved human hepatocytes. This research identified major and minor metabolites, including hydroxylated metabolites, and confirmed the metabolites' presence in human urine, which is significant for understanding the biotransformation of new steroids (Gauthier, D. Goudreault, D. Poirier, C. Ayotte, 2009).
Rabbit Metabolism Studies
- Templeton and Kim (1977) investigated the urinary excretion products of 17beta-hydroxy-2alpha-methyl-5alpha-androstan-3-one in rabbits. Their findings included various hydroxylation products, providing insights into the metabolic pathways in non-human species (J. Templeton, R. S. Kim, 1977).
Inhibitory Effects on Steroidogenic Enzymes
- Research by Maltais et al. (2011) on 3-substituted-androsterone derivatives, including compounds structurally related to this compound, revealed potent inhibitors of 17β-hydroxysteroid dehydrogenase type 3. These findings are crucial for developing effective inhibitors of androgen biosynthesis (R. Maltais, M. Fournier, D. Poirier, 2011).
Studies on Analogous Steroids
- Additional studies on steroids structurally related to this compound, such as androsterone derivatives, provide insights into their inhibitory activity and potential therapeutic applications. These studies contribute to understanding the broader context of steroids with similar structures (Béatrice Tchédam Ngatcha, V. Luu‐The, F. Labrie, D. Poirier, 2005).
properties
CAS RN |
5287-58-1 |
---|---|
Molecular Formula |
C21H30O2 |
Molecular Weight |
314.5 g/mol |
IUPAC Name |
(2R,8S,10S,13S,14S,17S)-17-hydroxy-2,10,13,17-tetramethyl-2,6,7,8,12,14,15,16-octahydro-1H-cyclopenta[a]phenanthren-3-one |
InChI |
InChI=1S/C21H30O2/c1-13-12-19(2)14(11-18(13)22)5-6-15-16(19)7-9-20(3)17(15)8-10-21(20,4)23/h7,11,13,15,17,23H,5-6,8-10,12H2,1-4H3/t13-,15-,17+,19+,20+,21+/m1/s1 |
InChI Key |
WUWUSCYXVYUKNZ-PDFVNURISA-N |
Isomeric SMILES |
C[C@@H]1C[C@]2(C(=CC1=O)CC[C@@H]3C2=CC[C@]4([C@H]3CC[C@]4(C)O)C)C |
SMILES |
CC1CC2(C(=CC1=O)CCC3C2=CCC4(C3CCC4(C)O)C)C |
Canonical SMILES |
CC1CC2(C(=CC1=O)CCC3C2=CCC4(C3CCC4(C)O)C)C |
Other CAS RN |
5287-58-1 |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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